Cas no 1326879-81-5 (4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1326879-81-5
• MF: C₂₇H₂₃N₃O₂
• MW: 421.490426301956
• CID: 5399590
• Update Time: 2025-07-09

4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(3,4-Dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1(2H)-isoquinolinone
• 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C27H23N3O2/c1-4-19-10-13-21(14-11-19)30-16-24(22-7-5-6-8-23(22)27(30)31)26-28-25(29-32-26)20-12-9-17(2)18(3)15-20/h5-16H,4H2,1-3H3
• InChI Key： ITBNCWLHZDTMIR-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(C)C(C)=C3)N=2)=CN1C1=CC=C(CC)C=C1

Experimental Properties

• Density: 1.227±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 631.6±65.0 °C(Predicted)
• pka: -1.41±0.50(Predicted)

Additional information on 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydroisoquinolin-1-one

Compound CAS No. 1326879-81-5: 4-[3-(3,4-Dimethylphenyl)-1,2,4-Oxadiazol-5-yl]-2-(4-Ethylphenyl)-1,2-Dihydroisoquinolin-1-one

The compound with CAS No. 1326879-81-5, named 4-[3-(3,4-Dimethylphenyl)-1,2,4-Oxadiazol-5-yl]-2-(4-Ethylphenyl)-1,2-Dihydroisoquinolin-1-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a dihydroisoquinolinone framework and a oxadiazole ring system. The presence of these functional groups makes it a promising candidate for research in drug discovery and material science.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry due to their unique electronic properties and ability to interact with biological targets. The dihydroisoquinolinone moiety in this compound further enhances its pharmacological profile by providing additional sites for hydrogen bonding and π-interactions. These features make it a valuable molecule for exploring new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

One of the most notable aspects of this compound is its structural diversity, which allows for extensive modifications to optimize its biological activity. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to prepare this compound efficiently. These methods not only improve the yield but also ensure high purity, making it suitable for rigorous biological testing.

Moreover, the compound's substituent effects have been extensively studied to understand how variations in the aromatic rings influence its properties. For instance, the 3,4-dimethylphenyl group attached to the oxadiazole ring contributes to increased lipophilicity, which is crucial for drug absorption and bioavailability. Similarly, the 4-ethylphenyl substituent on the dihydroisoquinolinone core enhances stability and solubility in organic solvents.

In terms of applications, this compound has shown potential as a modulator of protein kinases, which are key enzymes involved in cell signaling pathways. Preclinical studies have demonstrated its ability to inhibit specific kinases associated with cancer progression without significant toxicity to normal cells. This selective inhibition highlights its potential as a lead compound for developing targeted therapies.

Another area of interest is its role in antimicrobial research. The oxadiazole ring system is known for its antimicrobial activity due to its ability to disrupt bacterial cell membranes and inhibit enzyme function. Incorporating this moiety into the dihydroisoquinolinone framework has led to enhanced activity against multidrug-resistant pathogens, making it a valuable asset in combating antibiotic resistance.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the oxadiazole ring through cyclization reactions and the construction of the dihydroisoquinolinone core via intramolecular cyclization under controlled conditions. The use of green chemistry principles in these processes ensures sustainability and reduces environmental impact.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the compound's binding modes with target proteins. These studies reveal that the oxadiazole ring plays a critical role in stabilizing interactions through π-stacking and hydrogen bonding. Such findings are essential for guiding further optimization efforts aimed at improving potency and selectivity.

In conclusion, CAS No. 1326879-81-5 represents a cutting-edge molecule with diverse applications across multiple fields of science. Its unique structure, combined with advanced synthetic methodologies and computational tools, positions it as a significant player in modern drug discovery and material innovation.